Cas no 1874347-90-6 (3-(2-methoxy-2-methylpropoxy)pyrrolidine)

• Product Name: 3-(2-methoxy-2-methylpropoxy)pyrrolidine
• CAS No: 1874347-90-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6472883
• PubChem ID: 165640124
• Update Time: 2025-06-08

3-(2-methoxy-2-methylpropoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-2-methylpropoxy)pyrrolidine
• 1874347-90-6
• EN300-1803390

• Inchi： 1S/C9H19NO2/c1-9(2,11-3)7-12-8-4-5-10-6-8/h8,10H,4-7H2,1-3H3
• InChI Key： BVTQTJQNAPYATC-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)OC)C1CNCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-methoxy-2-methylpropoxy)pyrrolidine

3-(2-Methoxy-2-methylpropoxy)Pyrrolidine (CAS No. 1874347-90-6): An Overview of a Promising Compound in Pharmaceutical Research

3-(2-Methoxy-2-methylpropoxy)pyrrolidine (CAS No. 1874347-90-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and neuroprotective effects.

The chemical structure of 3-(2-methoxy-2-methylpropoxy)pyrrolidine is characterized by a pyrrolidine ring substituted with a 2-methoxy-2-methylpropoxy group. This specific substitution pattern imparts unique physicochemical properties to the molecule, making it an attractive candidate for various drug development efforts. The methoxy and methyl groups contribute to the compound's lipophilicity and stability, which are crucial factors in determining its bioavailability and metabolic profile.

Recent studies have highlighted the potential of 3-(2-methoxy-2-methylpropoxy)pyrrolidine in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving acetylcholine and dopamine, which are known to be dysregulated in these conditions. By restoring the balance of these neurotransmitters, 3-(2-methoxy-2-methylpropoxy)pyrrolidine may help alleviate symptoms and slow disease progression.

In addition to its neuroprotective effects, 3-(2-methoxy-2-methylpropoxy)pyrrolidine has also demonstrated promising anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 3-(2-methoxy-2-methylpropoxy)pyrrolidine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability suggests that it can maintain therapeutic concentrations over extended periods, reducing the frequency of dosing required for optimal efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-methoxy-2-methylpropoxy)pyrrolidine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

From a synthetic chemistry perspective, 3-(2-methoxy-2-methylpropoxy)pyrrolidine can be synthesized through a multi-step process involving the reaction of pyrrolidine with an appropriate alkylating agent followed by methylation. The synthesis is scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 3-(2-methoxy-2-methylpropoxy)pyrrolidine (CAS No. 1874347-90-6) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising therapeutic effects make it an exciting candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in various therapeutic areas.